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Compound of Interest

Compound Name: 4-Methoxy-2-nitrobenzoic acid

Cat. No.: B188913 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of 4-Methoxy-2-
nitrobenzoic acid, a key chemical intermediate. It details the compound's chemical identity,

physicochemical properties, a validated synthesis protocol, and its significant applications

across the pharmaceutical, agrochemical, and material science sectors. All quantitative data is

presented in standardized tables for clarity, and key processes are visualized using logical

diagrams to facilitate understanding for research and development professionals.

Chemical Identity and Physicochemical Properties
4-Methoxy-2-nitrobenzoic acid is an aromatic carboxylic acid characterized by the presence

of both a methoxy and a nitro group on the benzene ring.[1] These functional groups enhance

its reactivity, making it a valuable building block in organic synthesis.[1] Its formal IUPAC name

is 4-methoxy-2-nitrobenzoic acid.[2]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 4-methoxy-2-nitrobenzoic acid[2]

Synonyms
2-Nitro-p-anisic acid, 2-Nitro-4-methoxybenzoic

acid[1][3]

CAS Number 33844-21-2[1][3][4][5]

Molecular Formula C₈H₇NO₅[1][4][6]

SMILES String
COc1ccc(C(O)=O)c(c1)--INVALID-LINK--=O[5]

[6]

| InChI Key | DVZBWONCSHFMMM-UHFFFAOYSA-N[2][5][6] |

Table 2: Physicochemical Properties

Property Value

Molecular Weight 197.14 g/mol [2][5]

Appearance Off-white to brown solid[1]

Melting Point 196.5-201 °C[1][5][7]

Boiling Point 372.9 °C at 760 mmHg[3]

Solubility
Sparingly soluble in water; Soluble in

methanol[4][8]

| Storage Conditions | Keep in a cool environment (0-8 °C)[1][3][9] |

Synthesis of 4-Methoxy-2-nitrobenzoic Acid
The compound can be effectively synthesized through the oxidation of 4-methyl-3-nitroanisole.

A detailed experimental protocol based on established methods is provided below.[7]

Experimental Protocol: Oxidation of 4-Methyl-3-
nitroanisole
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Objective: To synthesize 4-methoxy-2-nitrobenzoic acid with a high yield.

Materials:

4-methyl-3-nitroanisole

Potassium permanganate (KMnO₄)

Deionized water

1 N Hydrochloric acid (HCl)

Chloroform (CHCl₃)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

A mixture of 4-methyl-3-nitroanisole (18 mmol) and potassium permanganate (63 mmol) is

prepared in 200 mL of water.[7]

The solution is heated to reflux and maintained for 24 hours.[7]

After the reaction is complete, the mixture is cooled to room temperature.

The insoluble solids (manganese dioxide) are removed by filtration.[7]

The resulting filtrate is acidified to a pH of 2 using 1 N hydrochloric acid.[7]

The acidified solution is then extracted three times with 50 mL portions of chloroform.[7]

The combined organic phases are dried over anhydrous magnesium sulfate and filtered.[7]

The filtrate is concentrated under reduced pressure to precipitate the product.[7]

The collected precipitate is 4-methoxy-2-nitrobenzoic acid, typically achieved in around an

80% yield.[7]
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Caption: Synthesis workflow for 4-Methoxy-2-nitrobenzoic acid.

Spectroscopic Data
Structural elucidation and purity assessment of 4-Methoxy-2-nitrobenzoic acid are typically

performed using a variety of spectroscopic techniques. While raw spectral data is beyond the

scope of this guide, the availability of standard spectra is noted for reference.

Table 3: Available Spectroscopic Data

Technique Purpose Reference

¹H NMR

Confirms the proton
framework of the
molecule.

[10]

¹³C NMR
Identifies the number and type

of carbon atoms.
[10]

IR Spectroscopy

Confirms the presence of key

functional groups (e.g., -

COOH, -NO₂, -OCH₃).

[2]

| Mass Spectrometry | Determines the molecular weight and fragmentation pattern. |[10] |

Key Applications in Research and Development
4-Methoxy-2-nitrobenzoic acid is a versatile intermediate with applications spanning multiple

industries.[4] Its unique structure is leveraged for the synthesis of more complex molecules.

Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of various

pharmaceuticals, particularly in the development of novel anti-inflammatory and analgesic
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agents.[1]

Agrochemicals and Dyestuffs: The compound is utilized in the manufacturing of specialized

agrochemicals and dyes.[4][7]

Material Science: It is used in the formulation of advanced polymers and coatings, where its

properties can enhance material performance and durability.[1]

Analytical Chemistry: The compound is employed as a reference standard in various

chromatographic techniques to ensure the accuracy and reliability of analytical results.[1]

4-Methoxy-2-nitrobenzoic Acid

Pharmaceutical
Development

Agrochemicals &
Dyestuffs

Material Science Analytical Chemistry

Anti-inflammatory Agents Analgesic Agents

Click to download full resolution via product page

Caption: Key application pathways for 4-Methoxy-2-nitrobenzoic acid.

Safety and Handling
Appropriate safety measures should be observed when handling 4-Methoxy-2-nitrobenzoic
acid.

Hazard Codes: It is classified with the "Xn" hazard code, indicating it is harmful.[9]

GHS Pictogram: The GHS pictogram is an exclamation mark (GHS07), signaling potential

hazards such as skin irritation, eye irritation, or being harmful if swallowed.[5][8]
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Risk Statements: Risk statements include R20/21/22, indicating it is harmful by inhalation, in

contact with skin, and if swallowed.[9]

Safety Statements: The S36 safety statement advises wearing suitable protective clothing.[9]

Storage: The compound should be stored in a cool, dry place, with recommended

temperatures between 0-8 °C.[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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